Cas no 114080-95-4 (3-Chloropicolinamide)

• Product Name: 3-Chloropicolinamide
• CAS No: 114080-95-4
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• MDL: MFCD10574691
• CID: 106149
• PubChem ID: 13924706
• Update Time: 2025-10-28

3-Chloropicolinamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,3-chloro-
• 2-Pyridinecarboxamide,3-chloro
• 3-Chloropyridine-2-carboxamide
• 3-chloronicotinamide
• 3-CHLOROPICOLINAMIDE
• 3-chloro-pyridine-2-carboxylic acid amide
• 3-Chlor-pyridin-2-carbonsaeure-amid
• CL0289
• 2-Pyridinecarboxamide, 3-chloro-
• 2-PYRIDINECARBOXAMIDE, 3-CHLORO
• AK327193
• AB0087312
• SB75810
• MFCD10574691
• CS-0149984
• AKOS006304799
• FT-0743924
• AS-45940
• 114080-95-4
• AMY9289
• DTXSID90552563
• SCHEMBL648916
• DB-081939
• 3-Chloropicolinamide

• MDL： MFCD10574691
• Inchi： 1S/C6H5ClN2O/c7-4-2-1-3-9-5(4)6(8)10/h1-3H,(H2,8,10)
• InChI Key： HQHTWOUEFQKMAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C(N)=O

Computed Properties

• Exact Mass: 156.00900
• Monoisotopic Mass: 156.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 295.5±25.0 °C at 760 mmHg
• Flash Point: 132.5±23.2 °C
• PSA: 55.98000
• LogP: 1.53420
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chloropicolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Chloropicolinamide

3-Chloropicolinamide: A Comprehensive Overview

3-Chloropicolinamide (CAS No. 114080-95-4) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as 3-chloro-N-[2-(methoxycarbonyl)phenyl]picolinamide, is a derivative of picolinic acid, a naturally occurring compound with a wide range of applications. The cas no 114080-95-4 identifier uniquely identifies this compound in chemical databases, ensuring precise referencing in scientific literature and industrial applications.

The structure of 3-chloropicolinamide consists of a picolinic acid backbone with a chlorine substituent at the third position. This substitution imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its potential as a ligand in metalloorganic frameworks (MOFs) and coordination polymers, where its ability to coordinate with metal ions has been extensively explored. Researchers have demonstrated that 3-chloropicolinamide can form stable MOFs with high surface areas, making them ideal candidates for gas storage and catalytic applications.

In addition to its role in materials science, 3-chloropicolinamide has shown promise in medicinal chemistry. Its structural similarity to certain bioactive compounds has led to investigations into its potential as a drug lead. For instance, studies have shown that this compound exhibits moderate inhibitory activity against several enzymes implicated in neurodegenerative diseases. While further research is needed to establish its therapeutic efficacy, these findings underscore its potential in drug discovery pipelines.

The synthesis of 3-chloropicolinamide typically involves multi-step organic reactions, including chlorination and amidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 3-chloropicolinamide, making it more accessible for large-scale production.

From an environmental standpoint, the stability and biodegradability of 3-chloropicolinamide are critical considerations for its industrial applications. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further ecological assessments are required to fully understand its environmental impact.

In conclusion, 3-chloropicolinamide (CAS No. 114080-95-4) is a versatile compound with promising applications in materials science, medicinal chemistry, and catalysis. Its unique chemical properties and recent advancements in synthesis methods have positioned it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, 3-chloropicolinamide is poised to play an increasingly important role in various scientific disciplines.